6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile

• IUPAC Name: 6-methyl-4-oxo-1H-1,5-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C10H7N3O/c1-6-2-3-8-9(13-6)10(14)7(4-11)5-12-8/h2-3,5H,1H3,(H,12,14)
• InChI Key: CQFGDEVOZGHSPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)NC=C(C2=O)C#N
• Molecular Formula: C10H7N3O
• DSSTOX Substance ID: DTXSID301190766
• Molecular Weight: 185.18 g/mol
• CAS RN: 911388-96-0

Description

“6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile” is a compound that belongs to the class of 1,5-naphthyridines. These heterocycles are of significant importance in the field of medicinal chemistry as many of them exhibit a variety of biological activities.

Synthesis Analysis

The synthesis of 1,5-naphthyridine derivatives, including “6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile”, has been a subject of research for many years. The strategies related to their synthesis involve reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Molecular Structure Analysis

The molecular structure of “6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile” is characterized by a naphthyridine core, which is considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms.

Chemical Reactions Analysis

1,5-Naphthyridine derivatives, including “6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile”, exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Physical And Chemical Properties Analysis

The compound “6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile” has a molecular weight of 185.19.

Scientific Research Applications

Medicinal Chemistry and Biological Activity

1,5-Naphthyridines, including our compound of interest, exhibit a wide range of biological activities. Researchers have explored their potential as:

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Synthetic Strategies and Reactivity

The synthesis of 1,5-naphthyridines involves various strategies, including multicomponent reactions and metal-catalyzed processes. Researchers have explored their reactivity with electrophilic or nucleophilic reagents, as well as their behavior in oxidations, reductions, and cross-coupling reactions. .

Material Science

The unique electronic and optical properties of 1,5-naphthyridines have led to investigations into their use in organic electronics, sensors, and luminescent materials.

Future Directions

The future directions in the research of 1,5-naphthyridine derivatives, including “6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile”, could involve exploring their biological activities further and developing new synthetic strategies for their preparation. This could potentially lead to the discovery of new medicinal compounds with improved properties.

Mechanism of Action

Target of Action

The primary target of 6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile is PARP1 . PARP1, or Poly (ADP-ribose) polymerase 1, is a protein that plays a key role in a number of cellular processes such as DNA repair, genomic stability, and programmed cell death .

Mode of Action

6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile acts as a potent and selective PARP1 inhibitor . It binds to PARP1, inhibiting its activity and preventing it from performing its role in DNA repair and other processes . This leads to the accumulation of DNA damage in cells, which can result in cell death, particularly in cancer cells that are heavily reliant on PARP1 for survival .

Biochemical Pathways

The inhibition of PARP1 by 6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile affects several biochemical pathways. Most notably, it impacts the DNA repair pathway By inhibiting PARP1, this compound prevents the repair of single-strand DNA breaks

Pharmacokinetics

This suggests that the compound is well-absorbed and distributed throughout the body, is metabolized in a manner that allows it to exert its effects, and is excreted in a timely manner .

Result of Action

The primary result of the action of 6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile is the induction of cell death . By inhibiting PARP1 and disrupting DNA repair, this compound causes the accumulation of DNA damage in cells. This is particularly detrimental to cancer cells, which often have high levels of DNA damage and are heavily reliant on PARP1 for survival .

Synthesis routes and methods

Procedure details

The suspension of 2-cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester (8.8 g, 38.05 mmol) in diphenylether (190 mL) was heated under refluxing for 5 hrs. After cooling to room temperature, the reaction mixture was poured into nHexane (800 mL) and the solid was collected by filtration and washed with cold THF to give 6-methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile (3.86 g, 54.8%). HR-MS-EI (+) m/e calcd for C10H7N3O (M+) 185.0589. found 185.0591.